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Compound of Interest

Compound Name: Benzoic acid ammonium salt

Cat. No.: B157300 Get Quote

CAS Number: 2743-38-6 Synonyms: L-DBTA, (-)-Dibenzoyl-L-tartaric acid

This technical guide provides a comprehensive overview of the properties, synthesis, and

applications of (-)-O,O'-Dibenzoyl-L-tartaric acid, a pivotal reagent in the field of chiral

chemistry. Tailored for researchers, scientists, and professionals in drug development, this

document consolidates critical data, experimental methodologies, and process visualizations to

facilitate its effective use in laboratory and industrial settings.

Chemical and Physical Properties
(-)-O,O'-Dibenzoyl-L-tartaric acid is a white crystalline powder.[1][2] It is odorless with a mildly

bitter taste.[1] This compound is slightly soluble in water, and its aqueous solution has a pH of

3-4.[1] It is soluble in organic solvents such as ethanol and acetone.[1]

Table 1: Physicochemical Properties of (-)-O,O'-Dibenzoyl-L-tartaric Acid
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Property Value References

Molecular Formula C₁₈H₁₄O₈ [3]

Molecular Weight 358.30 g/mol [3]

Melting Point 152-155 °C [1]

Optical Activity [α]20/D -116° (c=9 in ethanol) [1]

Appearance White crystalline powder [1][4]

Solubility Slightly soluble in water [1]

pH (aqueous solution) 3-4 [1]

Synthesis
The synthesis of (-)-O,O'-Dibenzoyl-L-tartaric acid is typically achieved through the reaction of

L-tartaric acid with benzoyl chloride.[5][6] An optimized method involves the use of a catalyst,

such as copper sulfate or ferrous sulfate, to improve reaction time and yield.[5][6] The process

generally involves two main stages: the formation of the dibenzoyl tartaric anhydride

intermediate, followed by hydrolysis to yield the final product.[5][6] This optimized synthesis

boasts a purity of over 99% and a process yield exceeding 95%.[5]

Optimized Synthesis Workflow
The following diagram illustrates the key steps in the optimized synthesis of (-)-O,O'-Dibenzoyl-

L-tartaric acid.
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Optimized Synthesis of (-)-O,O'-Dibenzoyl-L-tartaric Acid
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Caption: Optimized synthesis workflow for (-)-O,O'-Dibenzoyl-L-tartaric Acid.
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Detailed Experimental Protocol for Optimized Synthesis
This protocol is based on an optimized synthesis method that improves safety and yield.[5][6]

Materials:

L-Tartaric acid

Toluene

Copper sulfate (catalyst)

Benzoyl chloride

Water

Procedure:

Reaction Setup: In a suitable reactor, combine 1 part L-tartaric acid with an appropriate

amount of toluene.

Catalyst Addition: Under stirring, add 0.001-0.1 parts of copper sulfate to the reactor.

Benzoyl Chloride Addition: Begin the dropwise addition of 1-3 parts of benzoyl chloride at a

rate of 1-10 mL/min.

Reaction: Once the addition is complete, continue the reaction for 4 hours.

Isolation of Anhydride: Transfer the reaction mixture to a centrifuge for separation to obtain

solid (-)-Dibenzoyl-L-tartaric acid anhydride.

Hydrolysis: Place the obtained anhydride into a reactor and add equal parts by weight of

toluene and water. Heat the mixture to reflux (approximately 100°C) for 2-4 hours.

Crystallization and Isolation: Cool the mixture to room temperature, which will cause the

product to crystallize.

Final Product: Transfer the mixture to a centrifuge to separate the solid (-)-O,O'-Dibenzoyl-L-

tartaric acid.[6] The resulting product has a purity of over 99% and a yield of over 95%.[5]
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Applications in Chiral Resolution
(-)-O,O'-Dibenzoyl-L-tartaric acid is a widely used chiral resolving agent for racemic mixtures of

compounds, particularly amines and alcohols.[1][7] Its effectiveness stems from its ability to

form diastereomeric salts or co-crystals with one enantiomer of a racemic mixture, which can

then be separated by crystallization due to differences in solubility.[7]

Mechanism of Chiral Resolution
The fundamental principle of chiral resolution with (-)-O,O'-Dibenzoyl-L-tartaric acid involves

the formation of diastereomers. When a racemic mixture of a compound (containing both R and

S enantiomers) is reacted with the chiral resolving agent (L-DBTA), two diastereomeric salts

are formed: (R)-base-(L)-acid and (S)-base-(L)-acid. These diastereomers have different

physical properties, such as solubility, allowing for their separation.
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Chiral Resolution via Diastereomeric Salt Formation
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Caption: Logical workflow of chiral resolution using diastereomeric salt formation.

Experimental Protocol for Chiral Resolution of a
Racemic Amine
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The following is a general protocol for the chiral resolution of a racemic amine using (-)-O,O'-

Dibenzoyl-L-tartaric acid.

Materials:

Racemic amine

(-)-O,O'-Dibenzoyl-L-tartaric acid monohydrate

Ethyl acetate (or other suitable solvent)

Acetone (for washing)

Procedure:

Preparation of Resolving Agent Solution: Dissolve (-)-O,O'-Dibenzoyl-L-tartaric acid

monohydrate in ethyl acetate with stirring, and heat the solution to 65-70°C.[8]

Addition of Racemic Amine: Prepare a solution of the free racemic amine and add it

dropwise to the hot resolving agent solution with continuous stirring and heating.[8]

Crystallization: After the addition is complete, allow the reaction mixture to cool to room

temperature overnight with stirring to precipitate the diastereomeric salt.[8]

Isolation and Washing: Collect the precipitated salt by filtration and wash it with acetone.[8]

Recrystallization (Optional but Recommended): For higher purity, dissolve the salt in hot

ethyl acetate and allow it to recrystallize by cooling overnight with stirring.[8]

Final Product: Collect the resulting crystalline diastereomeric salt by filtration. The desired

enantiomer can then be liberated from the salt, typically by treatment with a base to

neutralize the tartaric acid derivative.

Safety and Handling
(-)-O,O'-Dibenzoyl-L-tartaric acid is classified as causing serious eye damage and may cause

an allergic skin reaction. It is important to handle this chemical with appropriate personal

protective equipment.
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Table 2: Hazard and Safety Information for (-)-O,O'-Dibenzoyl-L-tartaric Acid

Hazard Statement Precautionary Statement References

H317: May cause an allergic

skin reaction.

P261: Avoid breathing dust.

P272: Contaminated work

clothing must not be allowed

out of the workplace. P280:

Wear protective gloves. P302

+ P352: IF ON SKIN: Wash

with plenty of soap and water.

P333 + P313: If skin irritation

or rash occurs: Get medical

advice/ attention.

H318: Causes serious eye

damage.

P280: Wear eye protection/

face protection. P305 + P351 +

P338 + P310: IF IN EYES:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a POISON

CENTER/doctor.

Handling and Storage:

Wash thoroughly after handling.[4]

Use with adequate ventilation and minimize dust generation.[4]

Avoid contact with eyes, skin, and clothing.[4]

Keep the container tightly closed when not in use.[4]

Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Facilities should be equipped with an eyewash station and a safety shower.[4]
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Conclusion
(-)-O,O'-Dibenzoyl-L-tartaric acid is an indispensable tool in asymmetric synthesis and drug

development. Its well-defined properties, established synthesis protocols, and proven efficacy

as a chiral resolving agent make it a valuable compound for obtaining enantiomerically pure

substances. Adherence to proper experimental procedures and safety guidelines is paramount

to its successful and safe application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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